Cas no 57710-64-2 (Crocin IV)

Crocin IV structure
Crocin IV structure
Product Name:Crocin IV
CAS No:57710-64-2
MF:C32H44O14
MW:652.683371543884
CID:947451
PubChem ID:22833595
Update Time:2024-11-03

Crocin IV Chemical and Physical Properties

Names and Identifiers

    • 1,1'-[(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethyl-2,4,6,8,10,12,14-hexadecaheptaenedioate]-b-D-Glucopyranose
    • LogP
    • dicrocin
    • crocetin diglucosyl ester
    • Crocetin diglucopyranoside
    • bis(beta-D-glucosyl) crocetin
    • all-trans-crocetin di(beta-D-glucosyl) ester
    • 8PF1UU481E
    • crocetin di(beta-D-glucopyranosyl) ester
    • trans-crocetin di(beta-D-glucosyl) ester
    • trans-Crocetin di-(beta-D-glucosyl) ester
    • beta-D-Glucopyranose, 1,1'-((2E
    • Crocin IV
    • TRANS-CROCETIN DI-(.BETA.-D-GLUCOSYL) ESTER
    • CS-0159554
    • Q27132162
    • 57710-64-2
    • MS-30971
    • bis[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
    • CHEBI:62768
    • .BETA.-D-GLUCOPYRANOSE, 1,1'-((2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-TETRAMETHYL-2,4,6,8,10,12,14-HEXADECAHEPTAENEDIOATE)
    • HY-N9371
    • Bis((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl) (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
    • DTXSID001312682
    • ALL-TRANS-CROCETIN DI(.BETA.-D-GLUCOSYL) ESTER
    • UNII-8PF1UU481E
    • beta-D-Glucopyranose, 1,1'-((2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethyl-2,4,6,8,10,12,14-hexadecaheptaenedioate)
    • C19868
    • bis[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl] (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
    • (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioate
    • crocetin di-(beta-d-glucosyl)-ester
    • crocetin di-(beta-delta-glucosyl)-ester
    • DA-59766
    • G18172
    • Inchi： 1S/C32H44O14/c1-17(11-7-13-19(3)29(41)45-31-27(39)25(37)23(35)21(15-33)43-31)9-5-6-10-18(2)12-8-14-20(4)30(42)46-32-28(40)26(38)24(36)22(16-34)44-32/h5-14,21-28,31-40H,15-16H2,1-4H3/b6-5+,11-7+,12-8+,17-9+,18-10+,19-13+,20-14+/t21-,22-,23-,24-,25+,26+,27-,28-,31+,32+/m1/s1
    • InChI Key： QBZWPZHDUZGTLS-IIDMIUPYSA-N
    • SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(/C(=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)/C)=O

Computed Properties

  • Exact Mass: 652.27310607 g/mol
  • Monoisotopic Mass: 652.27310607 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 14
  • Complexity: 1150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 652.7
  • XLogP3: 1.8
  • Topological Polar Surface Area: 233

Crocin IV Pricemore >>

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1,1'-[(2E,4E,6E,8E,10E,12E,14E)-2,6,11,15-tetramethyl-2,4,6,8,10,12,14-hexadecaheptaenedioate]-b-D-Glucopyranose
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Amadis Chemical Company Limited
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(CAS:57710-64-2)Crocin IV
Order Number:A1033274
Stock Status:in Stock
Quantity:1mg/5mg/10mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:51
Price ($):351.0/702.0/1125.0
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Amadis Chemical Company Limited
(CAS:57710-64-2)Crocin IV
A1033274
Purity:99%/99%/99%
Quantity:1mg/5mg/10mg
Price ($):351.0/702.0/1125.0
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